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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinoline

Cat. No.: B023617 Get Quote

An In-depth Technical Guide to 6-Bromo-2-chloroquinoline: Safety, Handling, and MSDS

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 6-bromo-2-chloroquinoline (CAS No. 1810-71-5), intended for researchers,

scientists, and professionals in drug development. All data is presented to ensure safe

laboratory practices and emergency preparedness.

Hazard Identification and Classification
6-Bromo-2-chloroquinoline is classified as a hazardous substance.[1] The primary hazards

are acute toxicity if swallowed, skin and eye irritation, and potential for respiratory tract

irritation.[1][2][3]

GHS Classification Summary
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Hazard Class Category Pictogram(s) Signal Word
Hazard
Statement(s)

Acute Toxicity,

Oral
Category 3 Danger

H301: Toxic if

swallowed[2]

Skin

Corrosion/Irritatio

n

Category 2 Warning

H315: Causes

skin irritation[2]

[3]

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation[2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation[2][3][4]

Precautionary Statements

A comprehensive list of precautionary statements from aggregated GHS information is provided

below for prevention, response, storage, and disposal.[2][3][4]
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Type Code(s) Statement

Prevention
P261, P264, P270, P271,

P280

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3][4] Wash face, hands,

and any exposed skin

thoroughly after handling.[3][4]

Do not eat, drink or smoke

when using this product.[2]

Use only outdoors or in a well-

ventilated area.[3][4] Wear

protective gloves/protective

clothing/eye protection/face

protection.[3][4]

Response

P301+P316, P302+P352,

P304+P340,

P305+P351+P338, P319,

P321, P330, P332+P317,

P337+P317, P362+P364

IF SWALLOWED: Get

emergency medical help

immediately.[2] IF ON SKIN:

Wash with plenty of soap and

water.[3][4] IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[3][4] IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[3]

[4] Get medical help if you feel

unwell.[3] Specific treatment is

required.[3] Rinse mouth.[2] If

skin irritation occurs: Get

medical help.[3] If eye irritation

persists: Get medical help.[4]

Take off contaminated clothing

and wash it before reuse.[3][4]

Storage P403+P233, P405 Store in a well-ventilated

place. Keep container tightly

closed.[3][4] Store locked up.
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[3][4] It is also recommended

to keep the product

refrigerated.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2][3][4]

Physical and Chemical Properties
6-Bromo-2-chloroquinoline is a halogenated aromatic heterocyclic compound.[5] It exists as

a solid, with an appearance ranging from white to yellow, orange, or brown powder or crystals.

[4][5]

Property Value

Molecular Formula C₉H₅BrClN[2][5]

Molecular Weight 242.50 g/mol [2][5]

Appearance Brown Solid[4]

Melting Point 148 - 150 °C / 298.4 - 302 °F[4][6]

Boiling Point 325.7±22.0°C (Predicted)[6]

Solubility Soluble in Chloroform and Methanol[5]

Density 1.673±0.06 g/cm³ (Predicted)[6]

pKa (Acidity Coefficient) -0.48±0.43 (Predicted)[6]

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the chemical's

integrity.

Handling Procedures:

Ventilation: Handle in a well-ventilated place, preferably under a chemical fume hood.[7]
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Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Smoking,

eating, and drinking are prohibited in the work area.[6]

Exposure Avoidance: Avoid contact with skin, eyes, and clothing.[4][7] Do not breathe in

dust, fumes, or vapors.[4][7]

Dust Formation: Avoid the formation of dust and aerosols.[8]

Storage Conditions:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][4][9]

Temperature: It is recommended to keep the product refrigerated.[4] Stock solutions should

be stored at -80°C for up to 6 months or -20°C for up to 1 month.[10]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[4][7]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Controls:

Ensure adequate ventilation in the handling area.[8]

Eyewash stations and safety showers must be close to the workstation.[7]

Personal Protective Equipment (PPE) Summary
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Protection Type Specifications

Eye/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US) approved standards.[8][9] A face shield

may also be required.[7]

Skin

Wear appropriate protective gloves (e.g.,

chemical-resistant) and clothing, such as a lab

coat, to prevent skin exposure.[4][8] Impervious

clothing may be necessary.[8]

Respiratory

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4][7] A

full-face respirator may be required in certain

situations.[9]

First-Aid Measures
In case of exposure, immediate medical attention is critical. The following table outlines first-aid

protocols.
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air immediately.[4] If

breathing is difficult, give oxygen.[3] If not

breathing, give artificial respiration.[4][8] Seek

medical attention if symptoms occur or if you

feel unwell.[4]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[4][8] Remove

contaminated clothing and wash it before reuse.

[4] If skin irritation persists, get medical

advice/attention.[4]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[4][8] Remove contact lenses if present

and easy to do.[4] If eye irritation persists, seek

medical attention.[4]

Ingestion

Clean mouth with water and drink plenty of

water afterward.[4] Do NOT induce vomiting.[9]

Never give anything by mouth to an

unconscious person.[8] Call a physician or

Poison Control Center immediately.[9][11]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[4][8][9]

Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), hydrogen chloride, and

hydrogen bromide.[4] Containers may explode when heated.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][8]
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Accidental Release Measures:

Personal Precautions: Use personal protective equipment as required.[7][8] Avoid dust

formation and breathing vapors or dust.[8] Evacuate personnel to safe areas and ensure

adequate ventilation.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let

the product enter drains or surface water.[7][12]

Containment and Cleanup: For small spills, soak up with inert absorbent material.[7] For

large spills, dike the area to contain the spill.[6] Collect the material using non-sparking tools

and place it in a suitable, closed container for disposal.[13][14] The spill area can be rinsed

with a large amount of water.[6]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[5]

Hazardous Reactions: None under normal processing.

Conditions to Avoid: Incompatible products, heat, flames, and sparks. Avoid dust formation.

Incompatible Materials: Strong oxidizing agents, strong acids.[4][7]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Hydrogen chloride, Hydrogen bromide.[4]

Toxicological Information
Detailed toxicological studies on 6-bromo-2-chloroquinoline are limited. However, GHS

classifications indicate it is toxic if swallowed and causes skin, eye, and respiratory irritation.[2]

No quantitative data on acute toxicity (LD50/LC50), carcinogenicity, or reproductive toxicity is

readily available in the provided search results.

Experimental Protocols
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While specific experimental protocols for toxicity testing of 6-bromo-2-chloroquinoline were

not found, standard laboratory procedures for handling and first aid should be followed as

detailed in the sections above. The general protocol for handling a solid chemical of this hazard

level involves:

Risk Assessment: Before use, conduct a thorough risk assessment for the planned

experiment.

Engineering Controls: Work within a certified chemical fume hood to minimize inhalation

exposure.

Personal Protective Equipment: Wear the specified PPE, including a lab coat, safety

goggles, and appropriate chemical-resistant gloves.

Weighing and Transfer: When weighing, use a balance with a draft shield or conduct the

operation in a fume hood to prevent dust dispersal. Use appropriate tools (spatulas) for

transfer.

Reaction Setup: Ensure all glassware is properly secured. If heating, use a controlled

heating source (e.g., heating mantle with a temperature controller).

Decontamination and Waste Disposal: Decontaminate all surfaces and equipment after use.

Dispose of waste in a clearly labeled, sealed container according to institutional and

regulatory guidelines.

Safety Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 6-bromo-2-
chloroquinoline, from initial assessment to emergency response.
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Preparation & Assessment

Handling & Experimentation

Post-Handling

Emergency Response

1. Risk Assessment
(Review SDS)

2. Engineering Controls
(Fume Hood, Eyewash)

3. Select & Don PPE
(Goggles, Gloves, Lab Coat)

4. Safe Chemical Handling
(Avoid Dust, Contact)

5. Proper Storage
(Cool, Dry, Ventilated, Locked)

Exposure Event Accidental Release

6. Decontamination
(Work Area, Equipment)

7. Waste Disposal
(Approved Container)

First Aid
(Inhalation, Skin, Eye, Ingestion)

Spill Cleanup
(Ventilate, Contain, Absorb)

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Bromo-2-chloroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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